Cas no 1807223-70-6 (Methyl 2-aminomethyl-6-chloro-4-cyanophenylacetate)

• Product Name: Methyl 2-aminomethyl-6-chloro-4-cyanophenylacetate
• CAS No: 1807223-70-6
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• CID: 4938958
• Update Time: 2025-06-08

Methyl 2-aminomethyl-6-chloro-4-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminomethyl-6-chloro-4-cyanophenylacetate

• Inchi： 1S/C11H11ClN2O2/c1-16-11(15)4-9-8(6-14)2-7(5-13)3-10(9)12/h2-3H,4,6,14H2,1H3
• InChI Key： VPYPLZNODBIQSW-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CC(CN)=C1CC(=O)OC

Computed Properties

• Exact Mass: 238.0509053 g/mol
• Monoisotopic Mass: 238.0509053 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.1
• Molecular Weight: 238.67

Additional information on Methyl 2-aminomethyl-6-chloro-4-cyanophenylacetate

Methyl 2-Aminomethyl-6-Chloro-4-Cyanophenylacetate: A Comprehensive Overview

The compound Methyl 2-Aminomethyl-6-Chloro-4-Cyanophenylacetate (CAS No: 1807223-70-6) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials science. This compound is characterized by its unique structural features, which include a methyl group attached to a phenyl ring substituted with amino, chloro, and cyano groups. The combination of these functional groups imparts the compound with versatile chemical properties, making it an essential intermediate in the synthesis of various bioactive molecules.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of Methyl 2-Aminomethyl-6-Chloro-4-Cyanophenylacetate. One such method involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing complex aromatic systems. These methods not only enhance the purity of the compound but also reduce the overall cost of production, making it more accessible for large-scale applications.

The structural uniqueness of Methyl 2-Aminomethyl-6-Chloro-4-Cyanophenylacetate lies in its ability to act as a versatile building block in organic synthesis. The amino group provides nucleophilic reactivity, while the cyano group introduces electron-withdrawing effects, enhancing the compound's stability and reactivity in various chemical transformations. Recent studies have highlighted its potential as a key intermediate in the development of novel antibiotics and antiviral agents, where its ability to form stable complexes with metal ions plays a crucial role.

In terms of physical properties, Methyl 2-Aminomethyl-6-Chloro-4-Cyanophenylacetate exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it ideal for use in organic synthesis reactions that require precise control over reaction conditions.

The application of Methyl 2-Aminomethyl-6-Chloro-4-Cyanophenylacetate extends beyond pharmaceuticals into the realm of agrochemicals, where it serves as a precursor for herbicides and insecticides with enhanced efficacy and reduced environmental impact. Recent research has demonstrated its role in the development of bio-degradable pesticides that decompose rapidly under natural conditions, minimizing their ecological footprint.

Moreover, Methyl 2-Aminomethyl-6-Chloro-4-Cyanophenylacetate has found applications in materials science, particularly in the synthesis of advanced polymers and composite materials. Its ability to form strong hydrogen bonds with polymer chains enhances the mechanical properties of these materials, making them suitable for high-performance applications such as aerospace and automotive industries.

In conclusion, Methyl 2-Aminomethyl-6-Chloro-4-Cyanophenylacetate (CAS No: 1807223-70-6) stands out as a critical compound with multifaceted applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthetic methodologies, positions it as a pivotal player in driving innovation and development in modern chemistry.